Cas no 2680753-11-9 (2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylic acid)

• Product Name: 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylic acid
• CAS No: 2680753-11-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5650448
• PubChem ID: 165911903
• Update Time: 2025-10-05

2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274086
• 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid
• 2680753-11-9
• 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylic acid

• Inchi： 1S/C11H14N2O3/c1-7-9-3-4-10(11(15)16)13(9)6-5-12(7)8(2)14/h3-4,7H,5-6H2,1-2H3,(H,15,16)
• InChI Key： AADSMYVZJBVUNU-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN2C(C(=O)O)=CC=C2C1C

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylic acid

Comprehensive Guide to 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2680753-11-9)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2680753-11-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolopyrazine core, is gaining attention for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly searching for detailed information on this compound, particularly its synthesis, properties, and therapeutic relevance.

The molecular structure of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid features a fused bicyclic system that combines pyrrole and pyrazine rings, with an acetyl group at position 2 and a carboxylic acid moiety at position 6. This specific arrangement contributes to its unique physicochemical properties, making it a valuable scaffold in medicinal chemistry. The compound's CAS number (2680753-11-9) serves as a crucial identifier in chemical databases and regulatory documentation.

Recent trends in pharmaceutical research highlight the growing importance of nitrogen-containing heterocycles like pyrrolopyrazine derivatives. These compounds are frequently investigated for their potential as kinase inhibitors, anti-inflammatory agents, and central nervous system modulators. The presence of both hydrogen bond donor (carboxylic acid) and acceptor (carbonyl) groups in 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid enhances its ability to interact with biological targets, a feature that drug designers frequently seek.

From a synthetic chemistry perspective, the preparation of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid typically involves multi-step organic transformations. Common approaches include the construction of the pyrrolopyrazine core followed by selective functionalization at the 2- and 6-positions. Researchers often optimize these synthetic routes to improve yields and purity, particularly when producing the compound for biological evaluation or structure-activity relationship studies.

The physicochemical properties of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid are crucial for its potential pharmaceutical applications. The compound's solubility profile, influenced by both the carboxylic acid and the heterocyclic system, affects its bioavailability and formulation development. Additionally, the molecule's stability under various pH conditions and its potential for salt formation are important considerations for drug development scientists.

In the context of current pharmaceutical trends, 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid represents an interesting case study in fragment-based drug discovery. The compound's moderate molecular weight and balanced polarity make it suitable for use as a building block in the design of larger, more complex drug candidates. This approach aligns with modern strategies in medicinal chemistry that emphasize the efficient exploration of chemical space.

The analytical characterization of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are essential for reliable biological testing and structure-activity relationship studies.

From a commercial perspective, the availability of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2680753-11-9) from chemical suppliers has increased in recent years, reflecting growing research interest. The compound is typically offered in milligram to gram quantities for laboratory use, with pricing that reflects its synthetic complexity and purity requirements.

Looking forward, the potential applications of 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid in drug discovery appear promising. Its structural features make it a candidate for further investigation in various therapeutic areas, particularly where modulation of protein-protein interactions or enzyme inhibition is desired. As research continues, we may see this compound or its derivatives progress through preclinical development stages.

For researchers working with 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. The compound should be stored in a cool, dry environment, protected from light to maintain its stability over time.

The scientific literature contains limited but growing references to 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid and related compounds. Patent databases reveal increasing interest in this chemical space, particularly from pharmaceutical companies exploring novel therapeutic agents. This trend suggests that the compound's importance in medicinal chemistry may continue to rise in coming years.

In conclusion, 2-acetyl-1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2680753-11-9) represents an intriguing subject of study in contemporary medicinal chemistry. Its unique structural features, combined with the growing interest in nitrogen-rich heterocycles for pharmaceutical applications, position this compound as a potentially valuable tool in drug discovery efforts. As research progresses, we anticipate new insights into its biological activities and therapeutic potential.